N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(4-((4-(furan-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)acetamide oxalate

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[4-[[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]acetamide;oxalic acid
• InChI: InChI=1S/C22H24N4O4S.C2H2O4/c27-21(23-16-3-4-19-20(12-16)30-11-10-29-19)13-25-5-7-26(8-6-25)14-22-24-17(15-31-22)18-2-1-9-28-18;3-1(4)2(5)6/h1-4,9,12,15H,5-8,10-11,13-14H2,(H,23,27);(H,3,4)(H,5,6)
• InChI Key: UVAWEDCURHLKAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC(=CS2)C3=CC=CO3)CC(=O)NC4=CC5=C(C=C4)OCCO5.C(=O)(C(=O)O)O
• Molecular Formula: C24H26N4O8S
• Molecular Weight: 530.6 g/mol
• CAS No.: 1215645-10-5

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(4-((4-(furan-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)acetamide oxalate is a useful research compound. Its molecular formula is C24H26N4O8S and its molecular weight is 530.55. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Chemical Properties :

  • This compound is involved in the synthesis of novel chemical structures like benzodifuranyl derivatives and piperazine-containing compounds. These synthesized compounds have potential applications in developing new drugs and materials (Abu‐Hashem et al., 2020).
  • The compound's reaction and interaction with other chemicals, such as in the formation of pyrimido[1,2‐a]benzimidazoles and their subsequent conversion into imidazo[1,2‐a]benzimidazoles, are of interest in organic chemistry research (Troxler & Weber, 1974).

• Pharmacological Studies :

  • Some derivatives of this compound have been studied for their antidepressant and antianxiety activities, showing promising results in behavioral tests on animal models (Kumar et al., 2017).
  • The compound and its derivatives have shown potential as COX-2 inhibitors, with applications in analgesic and anti-inflammatory activities, highlighting its significance in medicinal chemistry (Abu‐Hashem et al., 2020).

• Material Science Applications :

  • The compound's structure and reactivity are explored for applications in material science, such as in the synthesis of novel polybenzoxazines, which are important in the development of new materials with desirable thermal and mechanical properties (Wang et al., 2012).

• Antimicrobial and Antiviral Research :

  • Research into the antimicrobial and antiviral properties of compounds containing elements of this chemical structure is ongoing, indicating potential applications in treating infectious diseases (Anuse et al., 2019).